Cas no 146091-70-5 (1H-Imidazole-5-carboxylicacid, 2-amino-4-cyano-1-methyl-, ethyl ester)

• Product Name: 1H-Imidazole-5-carboxylicacid, 2-amino-4-cyano-1-methyl-, ethyl ester
• CAS No: 146091-70-5
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• CID: 101343
• PubChem ID: 45089325
• Update Time: 2025-04-18

1H-Imidazole-5-carboxylicacid, 2-amino-4-cyano-1-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 2-amino-4-cyano-1-methyl-, ethyl ester
• 1H-Imidazole-5-carboxylicacid,2-amino-4-cyano-1-methyl-,ethylester(9CI)
• 146091-70-5
• ethyl 2-amino-4-cyano-1-methyl-1H-imidazole-5-carboxylate

• Inchi： 1S/C8H10N4O2/c1-3-14-7(13)6-5(4-9)11-8(10)12(6)2/h3H2,1-2H3,(H2,10,11)
• InChI Key： NPIZAXRDVQXFRR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C#N)N=C(N)N1C)=O

Computed Properties

• Exact Mass: 194.0805
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.9A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 93.93